Cas no 83419-47-0 (6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one)

• Product Name: 6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one
• CAS No: 83419-47-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4786579
• PubChem ID: 70542394
• Update Time: 2025-08-03

6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one Chemical and Physical Properties

Names and Identifiers

• 6'-METHYLSPIRO[CYCLOPROPANE-1,3'-INDOLIN]-2'-ONE
• 6'-Methyl-1'H-spiro[cyclopropane-1,3'-indole]-2'-one
• MFCD27922329
• 83419-47-0
• SCHEMBL11225066
• SB64669
• SY387669
• 6''-Methyl-1''H-spiro[cyclopropane-1,3''-indole]-2''-one
• KS-9953
• AKOS027332779
• 6-methylspiro[1H-indole-3,1'-cyclopropane]-2-one
• 6 inverted exclamation mark -Methylspiro[cyclopropane-1,3 inverted exclamation mark -indolin]-2 inverted exclamation mark -one
• 6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one

• Inchi： 1S/C11H11NO/c1-7-2-3-8-9(6-7)12-10(13)11(8)4-5-11/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： MEVUAYREDCZZRR-UHFFFAOYSA-N
• SMILES： O=C1C2(C3C=CC(C)=CC=3N1)CC2

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one

6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one: A Comprehensive Overview

The compound with CAS No 83419-47-0, commonly referred to as 6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spirocyclic structure, which consists of a cyclopropane ring fused to an indoline moiety. The presence of the methyl group at the 6' position further distinguishes this compound from its structural analogs.

6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one has been extensively studied for its potential applications in drug discovery and materials science. Recent research has highlighted its role as a building block in the synthesis of complex molecular architectures, particularly in the development of bioactive compounds with potential therapeutic applications. The spirocyclic framework of this molecule provides a rigid structure that can be exploited to design molecules with enhanced pharmacokinetic properties.

One of the most intriguing aspects of 6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one is its ability to participate in various chemical transformations. For instance, it has been used as a precursor in the synthesis of heterocyclic compounds with diverse functional groups. The cyclopropane ring, known for its high ring strain, can undergo various ring-opening reactions under specific conditions, leading to the formation of highly reactive intermediates. These intermediates have been utilized in the construction of complex natural product mimics and synthetic molecules with unprecedented structural complexity.

Recent studies have also explored the biological activity of 6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one and its derivatives. Preliminary assays have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This finding has sparked interest in further investigating its potential as a lead compound for the development of novel therapeutics targeting Alzheimer's disease and related conditions.

In addition to its biological applications, 6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one has also found utility in materials science. Its rigid spirocyclic structure makes it an attractive candidate for use in the design of liquid crystals and other functional materials. Researchers have reported that this compound can form well-defined mesophases under certain conditions, which could be harnessed for applications in display technologies and advanced materials.

The synthesis of 6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one involves a multi-step process that typically begins with the preparation of an indoline derivative followed by cyclization to form the spirocyclic structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

Despite its promising applications, further research is required to fully elucidate the properties and potential uses of 6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one. Ongoing studies are focused on optimizing its synthesis, exploring its biological activity in greater depth, and investigating its compatibility with existing drug delivery systems.

In conclusion, 6'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one (CAS No 83419-47-0) is a versatile organic compound with a wide range of potential applications in chemistry and pharmacology. Its unique spirocyclic structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As research continues to uncover new insights into this molecule's capabilities, it is likely to play an increasingly important role in both academic and industrial settings.